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molecular formula C13H8BrNO B1281643 2-(4-Bromo-phenyl)-benzooxazole CAS No. 3164-13-4

2-(4-Bromo-phenyl)-benzooxazole

Cat. No. B1281643
CAS RN: 3164-13-4
M. Wt: 274.11 g/mol
InChI Key: RBVHJNZMSBQFDK-UHFFFAOYSA-N
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Patent
US07754348B2

Procedure details

2-aminophenol 7.86 g (72 mmole), 4-bromobenzaldehyde 16 g (87 mmole), and 2.8 g of PTSA (14 mmole) was stirred in 150 ml of Toluene, the reaction mixture was then heated to reflux for 16 hours, after cooling, the reaction mixture was extracted with water, and then the organic layer was evaporated to dry, the residue was then recrystallized with acetone to get 12.85 g of product (yield=65.12%).
Name
2-aminophenol
Quantity
7.86 g
Type
reactant
Reaction Step One
Name
4-bromobenzaldehyde
Quantity
16 g
Type
reactant
Reaction Step One
Name
PTSA
Quantity
2.8 g
Type
reactant
Reaction Step One
Name
Toluene
Quantity
150 mL
Type
solvent
Reaction Step One
Name
product
Yield
65.12%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[OH:8].[Br:9][C:10]1[CH:17]=[CH:16][C:13]([CH:14]=O)=[CH:12][CH:11]=1.CC1C=CC(S(O)(=O)=O)=CC=1>C1(C)C=CC=CC=1>[Br:9][C:10]1[CH:17]=[CH:16][C:13]([C:14]2[O:8][C:3]3[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=3[N:1]=2)=[CH:12][CH:11]=1

Inputs

Step One
Name
2-aminophenol
Quantity
7.86 g
Type
reactant
Smiles
NC1=C(C=CC=C1)O
Name
4-bromobenzaldehyde
Quantity
16 g
Type
reactant
Smiles
BrC1=CC=C(C=O)C=C1
Name
PTSA
Quantity
2.8 g
Type
reactant
Smiles
CC=1C=CC(=CC1)S(=O)(=O)O
Name
Toluene
Quantity
150 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was then heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 16 hours
Duration
16 h
TEMPERATURE
Type
TEMPERATURE
Details
after cooling
EXTRACTION
Type
EXTRACTION
Details
the reaction mixture was extracted with water
CUSTOM
Type
CUSTOM
Details
the organic layer was evaporated
CUSTOM
Type
CUSTOM
Details
to dry
CUSTOM
Type
CUSTOM
Details
the residue was then recrystallized with acetone

Outcomes

Product
Name
product
Type
product
Smiles
BrC1=CC=C(C=C1)C=1OC2=C(N1)C=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 12.85 g
YIELD: PERCENTYIELD 65.12%
YIELD: CALCULATEDPERCENTYIELD 65.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.